Cas no 845866-61-7 (2-ethyl-2,5-diazabicyclo[2.2.1]heptane)
845866-61-7 structure
Product Name:2-ethyl-2,5-diazabicyclo[2.2.1]heptane
CAS No:845866-61-7
MF:C7H14N2
MW:126.199461460114
MDL:MFCD24491117
CID:716365
PubChem ID:2760901
Update Time:2025-04-19
2-ethyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Diazabicyclo[2.2.1]heptane,2-ethyl-
- (1S,4S)-(+)-2-ETHYL-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE DIHYDROCHLORIDE
- (1S,4S)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane
- 2-Ethyl-2,5-diazabicyclo[2.2.1]heptane
- SCHEMBL2554865
- SB11251
- AS-51947
- CS-0047655
- 845866-61-7
- SB11316
- FT-0691660
- SY321085
- VIB86661
- SB11318
- AKOS025146812
- DB-016262
- 2-ethyl-2,5-diazabicyclo[2.2.1]heptane
-
- MDL: MFCD24491117
- Inchi: 1S/C7H14N2/c1-2-9-5-6-3-7(9)4-8-6/h6-8H,2-5H2,1H3
- InChI Key: JHJSEBFGEBLLQN-UHFFFAOYSA-N
- SMILES: N1(CC)CC2CC1CN2
Computed Properties
- Exact Mass: 354.10100
- Monoisotopic Mass: 126.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 89.87000
- LogP: 1.58570
2-ethyl-2,5-diazabicyclo[2.2.1]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201020-1g |
2-Ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 95% | 1g |
$961 | 2021-08-05 | |
| Chemenu | CM201020-1g |
2-Ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 95% | 1g |
$*** | 2023-05-29 | |
| TRC | E902365-10mg |
2-Ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E902365-50mg |
2-Ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 50mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E902365-100mg |
2-Ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 100mg |
$ 340.00 | 2022-06-05 | ||
| Chemenu | CM201020-250mg |
2-Ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM201020-500mg |
2-Ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 95% | 500mg |
$*** | 2023-05-29 | |
| Chemenu | CM201020-5g |
2-Ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 95% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM201020-10g |
2-Ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 95% | 10g |
$*** | 2023-05-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05935-100MG |
2-ethyl-2,5-diazabicyclo[2.2.1]heptane |
845866-61-7 | 95% | 100MG |
¥ 1,201.00 | 2023-04-13 |
2-ethyl-2,5-diazabicyclo[2.2.1]heptane Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
845866-61-7 (2-ethyl-2,5-diazabicyclo[2.2.1]heptane) Related Products
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